Cas no 7773-34-4 (Diethylstilbestrol Dimethyl Ether Carc.)

• Product Name: Diethylstilbestrol Dimethyl Ether Carc.
• CAS No: 7773-34-4
• MF: C₂₀H₂₄O₂
• MW: 296.403366088867
• CID: 838496
• Update Time: 2025-06-14

Diethylstilbestrol Dimethyl Ether Carc. Chemical and Physical Properties

Names and Identifiers

• Diethylstilbestrol dimethyl ether
• 3,4-BIS-(P-HYDROXYPHENYL)-3-HEXENE 4,4'-DIMETHYLETHER
• 3,4-Bis(p-methoxyphenyl)-3-hexene
• DIETHYLSTILBESTROL DIMETHYL ETHER, EP STANDARD
• (E)-1,1'-(1,2-Diethyl-1,2-ethene-diyl)bis(4-methoxybenzene)
• 3,4-Dianisyl-3-hexene
• 3-Hexene, 3,4-bis(4-methoxyphenyl)-
• 3-Hexene, 3,4-bis(p-methoxyphenyl)-
• 4,4'-Dimethoxy-alpha,beta-diethylstilbene
• BRN 2057686
• Depot-oestromenine
• Depot-oestromon
• NSC 41198
• NSC 8137
• Stil
• Stilbene, alpha,alpha'-diethyl-4,4'-dimethoxy-
• Diethylstilbestrol Dimethyl Ether Carc.

• Inchi： 1S/C20H24O2/c1-5-19(15-7-11-17(21-3)12-8-15)20(6-2)16-9-13-18(22-4)14-10-16/h7-14H,5-6H2,1-4H3/b20-19+
• InChI Key： VQOAQMIKPYNCMV-FMQUCBEESA-N
• SMILES： O(C)C1C=CC(=CC=1)/C(/CC)=C(/C1C=CC(=CC=1)OC)\CC

Computed Properties

• Exact Mass: 296.17772

Experimental Properties

• Density: 1.0944 (rough estimate)
• Boiling Point: 378°C (rough estimate)
• Refractive Index: 1.4800 (estimate)
• PSA: 18.46

Diethylstilbestrol Dimethyl Ether Carc. Security Information

• Hazardous Material transportation number：UN 3077 9 / PGIII
• Storage Condition：2-8°C

Additional information on Diethylstilbestrol Dimethyl Ether Carc.

Comprehensive Analysis of Diethylstilbestrol Dimethyl Ether (CAS No. 7773-34-4): Properties, Applications, and Safety Considerations

Diethylstilbestrol Dimethyl Ether (CAS No. 7773-34-4), a synthetic nonsteroidal estrogen derivative, has garnered significant attention in both historical and modern pharmacological research. Known for its structural similarity to natural estrogens, this compound has been studied for its potential roles in endocrine regulation and therapeutic applications. The keyword "Diethylstilbestrol Dimethyl Ether carcinogenicity" frequently appears in scientific literature, reflecting ongoing debates about its safety profile and long-term effects.

The compound's molecular structure features a dimethyl ether modification, which alters its bioavailability and metabolic pathways compared to its parent molecule, Diethylstilbestrol. Researchers have explored its interactions with estrogen receptors (ERα and ERβ), making "Diethylstilbestrol Dimethyl Ether mechanism of action" a trending search term among biomedical professionals. Recent studies focus on its potential applications in hormone-dependent conditions, though regulatory scrutiny remains stringent due to historical concerns.

In the context of environmental health, searches for "Diethylstilbestrol Dimethyl Ether environmental impact" highlight growing public interest in endocrine-disrupting chemicals (EDCs). While not classified as a high-risk environmental contaminant, its persistence and bioaccumulation potential warrant careful monitoring. Analytical methods like HPLC and GC-MS are commonly employed to detect trace amounts, addressing queries such as "how to analyze Diethylstilbestrol Dimethyl Ether" in complex matrices.

From a regulatory standpoint, the compound's classification as a "Carc." (carcinogen) in some jurisdictions has fueled discussions about risk mitigation. Phrases like "Diethylstilbestrol Dimethyl Ether safety guidelines" and "occupational exposure limits" are frequently searched by industrial hygienists and regulatory compliance officers. Current guidelines emphasize handling protocols to minimize inhalation or dermal contact, aligning with broader workplace safety trends.

Emerging research areas include the compound's role in epigenetic modulation, with "Diethylstilbestrol Dimethyl Ether gene expression" gaining traction in academic circles. Preclinical models suggest dose-dependent effects on DNA methylation patterns, though clinical relevance remains under investigation. This aligns with the broader scientific community's focus on precision medicine and personalized therapeutics.

For synthetic chemists, queries like "Diethylstilbestrol Dimethyl Ether synthesis route" reflect interest in its production scalability. The compound's synthesis typically involves Williamson etherification, with modifications to improve yield and purity. Patent databases reveal ongoing innovations in purification techniques, addressing industrial demand for high-purity batches.

In conclusion, while Diethylstilbestrol Dimethyl Ether (CAS No. 7773-34-4) presents intriguing scientific possibilities, its use requires rigorous evaluation of benefit-risk ratios. The compound's dual identity—as a research tool and a subject of safety debates—ensures its continued relevance in multidisciplinary discussions about chemical safety, therapeutic potential, and environmental stewardship.